(Z)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-(2,2,6-trimethylmorpholine-4-carbonyl)prop-2-enenitrile

• IUPAC Name: (Z)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-(2,2,6-trimethylmorpholine-4-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C20H29N3O2/c1-7-8-23-14(2)9-17(16(23)4)10-18(11-21)19(24)22-12-15(3)25-20(5,6)13-22/h9-10,15H,7-8,12-13H2,1-6H3/b18-10-
• InChI Key: RJMCMBROSGWHQU-ZDLGFXPLSA-N
• Canonical SMILES: CCCN1C(=CC(=C1C)C=C(C#N)C(=O)N2CC(OC(C2)(C)C)C)C
• Isomeric SMILES: CCCN1C(=CC(=C1C)/C=C(/C#N)\C(=O)N2CC(OC(C2)(C)C)C)C
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol

Description

(Z)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-(2,2,6-trimethylmorpholine-4-carbonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C20H29N3O2 and its molecular weight is 343.471. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-(2,2,6-trimethylmorpholine-4-carbonyl)prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-(2,2,6-trimethylmorpholine-4-carbonyl)prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurotoxic Effects and Occupational Exposure

Research has highlighted the neurotoxic effects of organotin compounds, which share structural elements with the compound . Workers exposed to trimethyltin chloride, a related organotin, showed significant neurological and psychiatric symptoms, pointing to the importance of understanding the toxicological profiles of such compounds in occupational health (Ross et al., 1981) source.

Pharmacokinetics and Drug Development

Another area of application is in the pharmacokinetics and drug development fields, where analogs of complex molecules are studied for their therapeutic potential. For example, the dolastatin 10 analogue TZT-1027 shows promise in cancer treatment due to its ability to inhibit microtubule assembly, demonstrating how structural analogs can be pivotal in developing new therapies (de Jonge et al., 2005) source.

Environmental and Health Monitoring

Compounds with similar structural features are used in environmental and health monitoring. For instance, the development of analytical methods to confirm toxic trimethylated tin in human urine highlights the necessity of monitoring environmental toxins and their metabolites in human health assessments (Suzuki et al., 2008) source.

In Vivo Visualization for Neurological Disorders

In the context of neurological disorders, compounds like 2-[2-(2-dimethylaminothiazol-5-yl)ethenyl]-6-[2-(fluoro)ethoxy] benzoxazole have been used for in vivo visualization of alpha-synuclein deposition, which is crucial for diagnosing and assessing the severity of diseases like multiple system atrophy (Kikuchi et al., 2010) source.